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Introduction

Calcium lactate pentahydrate is a common calcium salt of lactic acid, widely utilized in the
pharmaceutical, food, and cosmetic industries as a calcium supplement, firming agent, and pH
regulator.[1] Its chemical formula is CeH10CaOe-5H20.[2] The pentahydrate form is notable for
its high solubility in water, which enhances its bioavailability.[1][2] Fourier-Transform Infrared
(FT-IR) spectroscopy is a rapid, non-destructive, and powerful analytical technique for the
gualitative and quantitative analysis of calcium lactate pentahydrate. It provides a unique
molecular fingerprint by identifying the vibrational modes of its functional groups, allowing for
confirmation of its identity, assessment of its purity, and detection of its hydration state.

This application note provides a detailed protocol for the analysis of calcium lactate
pentahydrate using FT-IR spectroscopy, presents its characteristic spectral data, and outlines
the interpretation of the results.

Data Presentation

The FT-IR spectrum of calcium lactate pentahydrate is characterized by several distinct
absorption bands corresponding to the vibrational modes of its constituent functional groups.
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The key spectral data is summarized in the table below.

Wavenumber (cm~?) Intensity Vibrational Assignment

O-H stretching of water
~3000-3500 Strong, Broad molecules and hydroxyl group
of lactate[3][4]

C-H stretching of the methyl

~2950-3000 Medium

group[3]

Asymmetric C=0 stretching of
~1500-1750 Strong

the carboxylate group[3][4]

i C-H bending of the methyl

~1300-1500 Medium

group[3][4]
~1315 - C-H bending vibrations|[5]

C-O stretching of the
~1127

secondary alcohol
~1040 - C-C stretching

Note: The exact peak positions and intensities may vary slightly depending on the sample
preparation method and the specific instrument used.

Experimental Protocols

This section details the recommended methodologies for the FT-IR analysis of solid calcium
lactate pentahydrate samples. The Attenuated Total Reflectance (ATR) and Potassium Bromide
(KBr) pellet methods are described.

Method 1: Attenuated Total Reflectance (ATR) FT-IR
Spectroscopy

ATR is a rapid and simple method that requires minimal sample preparation.

Materials:
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FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

Calcium Lactate Pentahydrate sample

Spatula

Isopropanol or ethanol for cleaning

Lint-free wipes
Protocol:

o Background Spectrum: Ensure the ATR crystal is clean. Collect a background spectrum of
the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

o Sample Application: Place a small amount of the calcium lactate pentahydrate powder onto
the ATR crystal using a clean spatula. Ensure the crystal surface is completely covered.

o Apply Pressure: Use the ATR's pressure clamp to apply firm and even pressure to the
sample, ensuring good contact with the crystal.

e Spectrum Acquisition: Collect the FT-IR spectrum of the sample. Typically, 16 to 32 scans at
a resolution of 4 cm~! are sufficient.

o Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the ATR
crystal thoroughly with a lint-free wipe soaked in isopropanol or ethanol.

Method 2: Potassium Bromide (KBr) Pellet Technique

This traditional method involves dispersing the sample in a KBr matrix and pressing it into a
thin, transparent pellet.

Materials:
e FT-IR Spectrometer
o Potassium Bromide (KBr), spectroscopy grade

e Calcium Lactate Pentahydrate sample
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Agate mortar and pestle

Pellet press and die set

Spatula

Infrared lamp (optional, for drying)

Protocol:

Drying: Gently dry the KBr powder under an infrared lamp to remove any absorbed moisture,
which can interfere with the spectrum.

Sample Grinding: Weigh approximately 1-2 mg of the calcium lactate pentahydrate sample.

Mixing: Weigh approximately 100-200 mg of the dry KBr powder. Add the sample to the KBr
in an agate mortar.

Homogenization: Grind the mixture thoroughly with the pestle for several minutes until a fine,
homogeneous powder is obtained.

Pellet Pressing: Transfer a portion of the mixture into the pellet die. Assemble the die and
press it under high pressure (typically 7-10 tons) for a few minutes to form a transparent or
translucent pellet.

Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample
holder of the FT-IR spectrometer. Collect the spectrum.

Background: A background spectrum of a pure KBr pellet or of the empty sample
compartment should be collected.

Mandatory Visualizations
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Caption: Experimental workflow for FT-IR analysis.
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Caption: Structure-Spectrum relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-lactate-pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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